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Compound of Interest

Compound Name: GLPG0492 (R enantiomer)

Cat. No.: B1139346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GLPG0492 is a non-steroidal selective androgen receptor modulator (SARM) that has

demonstrated anabolic effects on muscle tissue in preclinical studies.[1][2] As a selective ligand

for the androgen receptor (AR), it holds potential for investigating muscle wasting diseases and

developing therapeutic interventions.[1][2][3] These application notes provide detailed protocols

for the preparation and use of GLPG0492 in cell culture experiments, ensuring accurate and

reproducible results.

Physicochemical and Solubility Data
Proper preparation of GLPG0492 is critical for its effective use in in vitro studies. The following

table summarizes its key physicochemical properties and solubility, which are essential for

preparing accurate stock solutions.
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Property Value Source

Molecular Formula C₁₉H₁₄F₃N₃O₃ [3]

Molecular Weight 389.33 g/mol [2][3]

Target Androgen Receptor (AR) [3]

Potency 12 nM [3]

Solubility in DMSO
≥ 50 mg/mL (approximately

128.43 mM)
[3]

Storage of Powder
-20°C for 3 years or 4°C for 2

years
[3]

Storage of Solution
-80°C for 2 years or -20°C for

1 year
[3]

Experimental Protocols
Preparation of GLPG0492 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of GLPG0492 in dimethyl

sulfoxide (DMSO).

Materials:

GLPG0492 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:
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Weighing GLPG0492: In a sterile environment (e.g., a laminar flow hood), accurately weigh

out a precise amount of GLPG0492 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.8933 mg of GLPG0492.

Dissolving in DMSO: Add the weighed GLPG0492 powder to a sterile vial. Using a calibrated

pipette, add the calculated volume of DMSO to achieve a final concentration of 10 mM. For

3.8933 mg of GLPG0492, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution gently until the GLPG0492 powder is

completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional but Recommended): To ensure sterility, the stock solution can be

filtered through a 0.22 µm sterile syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C as per the storage guidelines.[3]

Preparation of Working Solutions in Cell Culture Medium
This protocol outlines the dilution of the GLPG0492 stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM GLPG0492 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile conical tubes or multi-well plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing Stock Solution: Thaw an aliquot of the 10 mM GLPG0492 stock solution at room

temperature.
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Serial Dilution (Recommended): To achieve low micromolar or nanomolar concentrations, it

is recommended to perform serial dilutions. For example, to prepare a 1 µM final

concentration in 10 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile culture medium to get a 10 µM solution.

Add 1 mL of the 10 µM intermediate solution to 9 mL of culture medium to achieve the final

1 µM concentration.

Direct Dilution (for higher concentrations): For higher concentrations, direct dilution may be

feasible. However, ensure the final concentration of DMSO in the cell culture medium is kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without GLPG0492. This is crucial for distinguishing the effects of

the compound from those of the solvent.

Application to Cells: Remove the existing medium from the cells and replace it with the

medium containing the desired concentration of GLPG0492 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

GLPG0492 Mechanism of Action and Signaling
Pathway
GLPG0492 acts as a selective agonist of the androgen receptor. In skeletal muscle, activation

of the androgen receptor by GLPG0492 is believed to promote anabolic activity by negatively

interfering with signaling pathways that control muscle protein degradation.[1][4] A key

mechanism is the suppression of the ubiquitin-proteasome system, which is responsible for the

breakdown of muscle proteins.

The binding of GLPG0492 to the androgen receptor can lead to the activation of downstream

signaling cascades, such as the IGF-1/Akt pathway.[5][6] Activated Akt, a serine/threonine

kinase, phosphorylates and inactivates the Forkhead box O (FoxO) family of transcription
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factors.[6][7] In their inactive, phosphorylated state, FoxO proteins are excluded from the

nucleus, preventing them from upregulating the transcription of muscle-specific E3 ubiquitin

ligases, namely Atrogin-1 (also known as MAFbx) and Muscle RING Finger 1 (MuRF1).[6][7][8]

The downregulation of Atrogin-1 and MuRF1 leads to a decrease in the targeted degradation of

muscle proteins, thereby contributing to muscle mass maintenance and growth.

Caption: GLPG0492 signaling pathway in muscle cells.

Experimental Workflow
The following diagram illustrates the general workflow for preparing GLPG0492 for cell culture

experiments, from stock solution preparation to application on cells.
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Caption: Workflow for GLPG0492 preparation.
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Disclaimer
GLPG0492 is intended for research use only and has not been fully validated for medical

applications. Standard laboratory safety precautions should be followed when handling this

compound and DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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